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Compound of Interest

Compound Name: ONO 207

Cat. No.: B160304

Disclaimer: Specific handling and safety information for a compound designated "ONO 207" is
not publicly available in Ono Pharmaceutical's development pipeline or other public resources.
The following guidance is based on general best practices for handling potent, investigational
pharmaceutical compounds in a laboratory setting. Researchers must consult their institution's
Environmental Health and Safety (EHS) department and the specific Safety Data Sheet (SDS)
if and when it becomes available for any new compound.

l. Immediate Safety and Logistical Information

Safe handling of novel chemical entities in a research and development environment is
paramount to ensuring the well-being of laboratory personnel and the integrity of experimental
outcomes. The following sections provide essential procedural guidance for the operational use
and disposal of investigational compounds.

A. Personal Protective Equipment (PPE)

Adequate personal protective equipment is the first line of defense against chemical exposure.
The selection of PPE should be based on a thorough risk assessment of the compound's
potential hazards, including its physical state (solid, liquid), concentration, and the procedures
being performed.
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.. . Recommended for High
PPE Category Minimum Requirement
Potency/Unknown Hazard

) Safety glasses with side Chemical splash goggles or a
Eye Protection i .
shields face shield

o ] Chemically resistant gloves
) Nitrile gloves (double-gloving ) o
Hand Protection (e.g., thicker nitrile, neoprene)
recommended) )
with regular changes

Body Protection Laboratory coat Disposable gown or coveralls

A NIOSH-approved respirator
(e.g., N95 for particulates, or

] ) an appropriate cartridge
Not typically required for small )
) ) S ] respirator for vapors) should
Respiratory Protection guantities in a ventilated _ ) )
be used if there is a risk of
enclosure o ) )
aerosolization or if working

outside of a ventilated

enclosure.

B. Engineering Controls

Engineering controls are designed to remove the hazard at the source and are a more effective
means of exposure control than PPE.

Control Type Application

) All manipulations of the dry powder form of the
Chemical Fume Hood
compound.

) Recommended for preparing solutions to
Laminar Flow Hood . . . . .
maintain sterility, with appropriate containment.

] For weighing out potent powder compounds to
Ventilated Balance Enclosure i ) ] )
prevent inhalation of fine particles.

Il. Operational and Disposal Plans
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A clear and concise plan for the handling and disposal of investigational compounds is critical
for maintaining a safe laboratory environment.

A. Standard Operating Procedure for Handling

e Preparation:

o Designate a specific area within the laboratory for handling the compound.

o Ensure a chemical spill kit is readily accessible.

o Review the experimental protocol and identify all steps where the compound is handled.

¢ Weighing and Reconstitution:

o Perform all weighing of the powdered compound within a ventilated balance enclosure or
chemical fume hood.

o Use appropriate tools (e.g., anti-static spatulas) to minimize dust generation.

o When reconstituting, add the solvent slowly to the powder to avoid splashing.

e Experimental Use:

o Clearly label all containers with the compound name, concentration, date, and your initials.

o Keep containers sealed when not in use.

o Transport solutions in secondary containment.

e Decontamination:

o Wipe down all surfaces and equipment that came into contact with the compound using an
appropriate deactivating solution or a 70% ethanol solution.

o Dispose of all contaminated disposables as hazardous waste.

B. Waste Disposal Plan
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All waste generated from the handling of investigational compounds must be treated as
hazardous waste.

Waste Stream Disposal Procedure

(e.g., contaminated gloves, weigh boats, pipette
Solid Waste tips) - Collect in a dedicated, labeled hazardous

waste bag within a sealed container.

(e.g., unused solutions, contaminated solvents)
Liquid Waste - Collect in a labeled, sealed, and chemically

compatible hazardous waste container.

(e.g., needles used for injections) - Dispose of
Sharps Waste ) ) ) ) )
immediately in a designated sharps container.

lll. Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Scenario Immediate Action

Immediately flush the affected area with copious
Skin Contact amounts of water for at least 15 minutes.

Remove contaminated clothing.

Immediately flush eyes with a gentle stream of

Eye Contact water for at least 15 minutes, holding the eyelids
open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

Alert others in the area. If the spill is large or

involves a highly potent compound, evacuate
Chemical Spill the area and contact your institution's EHS. For

small spills, use a chemical spill kit, wearing

appropriate PPE.
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In all cases of personnel exposure, seek immediate medical attention after initial first aid and

report the incident to your supervisor and EHS department.

Visualized Workflows and Logical Relationships

To further clarify the procedural guidance, the following diagrams illustrate key workflows and

relationships in the handling of investigational compounds.
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Experimental Workflow for Handling Investigational Compounds
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:
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:

Perform Experiment
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Decontaminate Surfaces & Equipment

'

Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A high-level workflow for the safe handling of investigational compounds.
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Personal Protective Equipment (PPE) Decision Tree

Is the compound a powder?

Is the compound volatile or can it be aerosolized?

No No
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Caption: A decision tree for selecting appropriate personal protective equipment.
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[https://www.benchchem.com/product/b160304#personal-protective-equipment-for-handling-
ono-207]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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